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Compound of Interest

Compound Name: Barium monoxide

Cat. No.: B8528367 Get Quote

This guide provides a comparative overview of the toxicity of various barium compounds, with a

focus on experimental data relevant to researchers, scientists, and drug development

professionals. The information is presented to facilitate an objective comparison of the toxic

profiles of these compounds.

Quantitative Toxicity Data
The acute toxicity of barium compounds is largely dependent on their solubility in water and

acidic solutions, which determines the bioavailability of the toxic barium ion (Ba²⁺). Soluble

salts such as barium chloride and barium carbonate (which becomes soluble in gastric acid)

are significantly more toxic than their insoluble counterparts like barium sulfate.[1][2]

The following table summarizes the median lethal dose (LD50) values for several barium

compounds from studies conducted in rats and mice.
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Barium
Compound

Test Species
Route of
Administration

LD50 (mg/kg) Reference

Barium Chloride Rat Oral (gavage) 132 - 277 [1]

Barium

Carbonate
Rat Oral (gavage) 418

Barium Fluoride Rat Oral 250

Barium Chloride Mouse Drinking Water
~450 (in 90

days)
[1]

Experimental Protocols
Detailed methodologies for key toxicological studies are provided below to allow for replication

and critical evaluation of the findings.

NTP Technical Report 432: Barium Chloride Dihydrate in
Drinking Water
This study investigated the toxicity and carcinogenicity of barium chloride dihydrate in F344/N

rats and B6C3F1 mice.[3][4][5][6]

Test Substance: Barium chloride dihydrate (99% pure).

Animals: F344/N rats and B6C3F1 mice, 60 males and 60 females per group.

Administration: Barium chloride dihydrate was administered in the drinking water at

concentrations of 0, 500, 1,250, or 2,500 ppm for 2 years.[5][6]

Dosage Calculation: Average daily doses were calculated based on water consumption and

body weights. For male rats, this corresponded to 15, 30, or 60 mg barium/kg body weight,

and for female rats, 15, 45, or 75 mg barium/kg body weight. For male mice, the doses were

30, 75, or 160 mg barium/kg body weight, and for female mice, 40, 90, or 200 mg barium/kg

body weight.[5][6]
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Observations: Animals were observed twice daily for mortality and morbidity. Body weights

and water consumption were recorded weekly for the first 13 weeks and then monthly. At 15

months, blood was collected for hematology and clinical chemistry. A complete necropsy and

histopathological examination of major tissues and organs were performed at the end of the

study.[6]

Borzelleca et al. (1988): Short-Term Oral Toxicity of
Barium Chloride
This study evaluated the acute and short-term oral toxicity of barium chloride in Sprague-

Dawley rats.[1][7][8]

Test Substance: Barium chloride.

Animals: Male and female Sprague-Dawley rats.

Administration: For the acute study, a single dose was administered by oral gavage. For the

10-day study, daily doses were administered by oral gavage.

Dosage: In the single-dose study, 15 out of 20 animals died after receiving 198 mg

barium/kg. In the 10-day study, a non-significant increase in mortality was observed at the

same dose.[7]

Observations: Included monitoring for mortality, clinical signs of toxicity, body weight

changes, and gross and microscopic pathology.

Tarasenko et al. (1977): Inhalation Toxicity of Barium
Carbonate
This study investigated the effects of inhaled barium carbonate dust on rats. It is important to

note that multiple sources have cited this study as being poorly reported, which limits the

detailed reproduction of the methodology.[2][7][9]

Test Substance: Barium carbonate dust.

Animals: Rats.
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Administration: Inhalation exposure for 4 hours/day, 6 days/week for 4 months.

Dosage: Rats were exposed to 3.6 mg/m³ of barium carbonate dust.[2]

Reported Effects: The study reported a 21% decrease in body weight gain and altered

hematological parameters.[2]

Signaling Pathways and Mechanisms of Toxicity
The primary mechanism of barium toxicity involves its interaction with potassium and calcium

channels, leading to significant physiological disturbances.

Interaction with Potassium Channels and Induction of
Hypokalemia
Barium ions are potent blockers of inward-rectifier potassium channels (Kir). This blockade

inhibits the efflux of potassium from cells, leading to a shift of potassium from the extracellular

to the intracellular space, resulting in profound hypokalemia. This is a key event in barium

poisoning and is responsible for many of the clinical manifestations.
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Caption: Barium ion blocking the inward-rectifier potassium channel, leading to hypokalemia.

Interaction with Voltage-Gated Calcium Channels
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Barium ions can also interact with voltage-gated calcium channels (VGCCs). Barium can

permeate these channels, acting as a charge carrier. However, it can also act as a blocker,

competing with calcium ions for entry into the cell.[10] The interaction is complex, with barium

sometimes potentiating channel opening at certain concentrations and voltages.[11]
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Caption: Dual interaction of barium ions with voltage-gated calcium channels.

Experimental Workflow for Acute Oral Toxicity Study
The following diagram illustrates a typical workflow for an acute oral toxicity study, such as

those conducted to determine LD50 values.
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Caption: Generalized workflow for an acute oral toxicity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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